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Compound of Interest

Compound Name: 1-(2-Pyrenyl)ethanol

CAS No.: 86470-99-7

Cat. No.: B13782576

Get Quote

Strategic Overview: The "Zero-Trace" Standard
In drug development and advanced organic synthesis, 1-(2-Pyrenyl)ethanol (CAS 86470-99-

7) represents a specific class of polycyclic aromatic hydrocarbon (PAH) derivatives. While

pyrene itself is often classified as Group 3 (not classifiable as to its carcinogenicity to humans)

by IARC, substituted pyrenyl compounds in research settings must be managed under the

"Presumed Hazardous" protocol.

This guide moves beyond generic safety sheets. It provides a field-validated, closed-loop

disposal strategy designed to prevent environmental persistence and cross-contamination in

the laboratory.

Core Safety Directive: Treat 1-(2-Pyrenyl)ethanol as a suspected carcinogen and a chronic

aquatic toxin. All disposal workflows must prioritize incineration over landfilling to ensure

complete destruction of the aromatic core.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the material identity and hazard profile to ensure compatibility

with your facility’s waste stream.
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Property Data / Specification

Chemical Name 1-(2-Pyrenyl)ethanol

CAS Number 86470-99-7

Molecular Formula C₁₈H₁₄O

Molecular Weight 246.30 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Insoluble in water; soluble in organic solvents

(DCM, Ethanol, Acetone).[1][2][3][4]

GHS Classifications

H350 (May cause cancer - precautionary), H410

(Very toxic to aquatic life with long-lasting

effects).

RCRA Status

Not explicitly U-listed, but must be treated as

Characteristic Hazardous Waste (Toxicity) if

leachable, or managed as "Non-Halogenated

Organic" waste.

Operational Disposal Workflow
The following logic flow ensures that every milligram of waste is routed to the correct

destruction method.
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Figure 1: Decision matrix for segregating 1-(2-Pyrenyl)ethanol waste streams to ensure

regulatory compliance and safety.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicability: Expired reagents, weighing boats, contaminated gloves, and spill cleanup

materials.

Containment: Do not throw in the general trash. Use a wide-mouth high-density polyethylene

(HDPE) jar or a dedicated hazardous waste bag.
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Labeling: Mark the container clearly with "Hazardous Waste - Solid - Toxic/Carcinogenic".

List "1-(2-Pyrenyl)ethanol" explicitly as a constituent.[2][5][6]

Disposal Path: This stream must be designated for High-Temperature Incineration.

Landfilling is prohibited for PAH derivatives due to groundwater leaching risks.

Protocol B: Liquid Waste (Solutions & Mother Liquors)
Applicability: Reaction mixtures, HPLC effluents, and rotary evaporator condensates.

Solvent Segregation:

Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, place in

the Halogenated Waste carboy.

Scenario 2 (Non-Halogenated): If dissolved in Ethanol, Methanol, or Acetone, place in the

Non-Halogenated / Flammable Waste carboy.

Concentration Limits: If the concentration of 1-(2-Pyrenyl)ethanol is high (>5%), consider

precipitating the solid (if possible) to dispose of it as solid waste, reducing the load on the

liquid solvent stream.

Cap & Seal: Ensure caps are vapor-tight to prevent the release of volatile solvents carrying

PAH aerosols.

Protocol C: Decontamination of Glassware (The "Triple
Rinse" System)
Applicability: Flasks, beakers, and spatulas.

Scientific Rationale: Pyrene derivatives adhere strongly to glass surfaces. A simple water wash

is ineffective and dangerous.

Primary Rinse: Rinse the vessel with a solvent in which the compound is highly soluble (e.g.,

Acetone or DCM).

Action: Collect this rinse into the appropriate Liquid Waste container (Protocol B). Do not

pour down the drain.
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Secondary Rinse: Repeat the solvent rinse.

Final Wash: Wash with hot soapy water (Alconox or similar surfactant) to remove residual

films.

Verification: Under UV light (365 nm), pyrene derivatives typically fluoresce (blue/green).

Check glassware with a handheld UV lamp. If fluorescence persists, repeat the solvent rinse.

Emergency Protocols: Spill Management
Immediate Action: Evacuate the immediate area if dust is airborne.

Scenario Response Procedure

Dry Powder Spill

Do NOT sweep dry. This generates toxic dust. 1.

Cover spill with wet paper towels (water or

ethanol) to suppress dust.2. Scoop up the wet

slurry and place in Solid Waste container.3.

Clean area with soap and water; collect wipes

as hazardous waste.

Liquid Spill

1. Absorb with vermiculite, sand, or commercial

spill pads.2. Place saturated absorbent in a

sealed bag/container.3. Label as "Debris

contaminated with Pyrenyl-ethanol".

Skin Exposure

Wash immediately with soap and water for 15

minutes. Avoid using alcohol on skin, as it may

increase transdermal absorption of the PAH.

Regulatory Compliance (US/EU Context)
USA (EPA/RCRA): While 1-(2-Pyrenyl)ethanol is not specifically U-listed, it must be

characterized. If the waste exhibits toxicity (TCLP) or is mixed with listed solvents (e.g., F-

listed solvents like DCM), it carries the corresponding codes.

Best Practice: Manage as Class 6.1 (Toxic Substance).
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EU (REACH): Treat as a Substance of Very High Concern (SVHC) candidate due to PAH

structure. Ensure disposal via a certified chemical waste contractor specializing in

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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